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Compound of Interest

Compound Name: 4-Amino-5-bromonicotinic acid

Cat. No.: B1287460

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe laboratory handling and storage of 4-
Amino-5-bromonicotinic acid (CAS No. 52834-08-9). Adherence to these protocols is crucial
to ensure personnel safety and maintain the integrity of the compound for research and
development purposes.

Compound Information

Property Value Reference
CAS Number 52834-08-9 [1][2]
Molecular Formula CeHsBrN20:2 [1][2]
Molecular Weight 217.02 g/mol [1112]
Appearance Off-white powder/solid [3]

Purity >95% [1]

Storage Conditions

Proper storage is essential to maintain the stability and purity of 4-Amino-5-bromonicotinic
acid.
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Parameter Recommendation Source

Temperature 2-8°C or Room Temperature [1112]
Store in a dry, well-ventilated

Atmosphere place. Keep container tightly [2][3]
closed.

Light Protect from light. [4]

Incompatibilities

Strong oxidizing agents.

[4]

Note: While some suppliers suggest room temperature storage, refrigeration at 2-8°C in a

tightly sealed container is recommended for long-term stability.[1][2]

Safety and Handling

3.1. Hazard Identification

4-Amino-5-bromonicotinic acid is classified with the following hazards:

Hazard Statement Description Pictogram Signal Word

H302 Harmful if swallowed GHSO07 Warning

H315 Causes skin irritation GHSO07 Warning
Causes serious eye _

H319 o GHSO07 Warning
irritation

H332 Harmful if inhaled GHSO07 Warning
May cause respiratory .

H335 GHSO07 Warning

irritation

Source:[2][5]

3.2. Personal Protective Equipment (PPE)

A comprehensive approach to safety involves the consistent use of appropriate PPE.
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Caption: Personal Protective Equipment (PPE) Workflow.

Experimental Protocols

4.1. Weighing and Aliquoting

o Preparation: Ensure the chemical fume hood is operational and the work surface is clean.
Assemble all necessary equipment, including a calibrated analytical balance, weighing paper
or boat, spatula, and appropriate storage vials.

o PPE: Don a lab coat, chemical-resistant gloves, and safety goggles.
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e Procedure:

o

Perform all manipulations within the fume hood to minimize inhalation exposure.

[¢]

Carefully transfer the desired amount of 4-Amino-5-bromonicotinic acid from the stock
container to the weighing vessel using a clean spatula.

[¢]

Avoid generating dust. If dust is observed, ensure ventilation is adequate. For larger
guantities, a respirator is recommended.[6]

[¢]

Securely close the stock container immediately after use.

[¢]

Transfer the weighed compound to a labeled storage vial.

o Cleanup: Clean the spatula and balance with an appropriate solvent (e.g., ethanol) and wipe
down the work surface. Dispose of contaminated weighing paper and gloves in the
designated chemical waste.

4.2. Solubilization

Note: Specific solubility data in various solvents is not readily available. It is recommended to
perform small-scale solubility tests before preparing stock solutions.

» Solvent Selection: Based on experimental needs, select an appropriate solvent. Common
solvents for similar compounds include dimethyl sulfoxide (DMSO) and N,N-
dimethylformamide (DMF). For aqueous buffers, the pH may need to be adjusted to facilitate
dissolution.

e Procedure:

o In a chemical fume hood, add the chosen solvent to the vial containing the weighed 4-
Amino-5-bromonicotinic acid.

o Vortex or sonicate the mixture to aid dissolution. Gentle heating may be applied if
necessary, but monitor for any signs of degradation.

o Visually inspect the solution to ensure complete dissolution before use in experiments.
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o Storage of Solutions: Store stock solutions at -20°C or -80°C for long-term stability, protected
from light. Before use, allow the solution to thaw completely and equilibrate to room
temperature.

4.3. Spill and Waste Management

evacuate

decontaminate
dispose
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Caption: Spill Response Workflow.
o Small Spills:

o Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g.,
vermiculite, sand, or earth).[6]

o Carefully sweep or scoop the material into a labeled, sealable container for chemical
waste.

o Clean the spill area with a suitable solvent and then with soap and water.
e Large Spills:
o Evacuate the immediate area and prevent entry.
o Notify your supervisor and the institutional safety office immediately.
o Allow only trained personnel with appropriate respiratory protection to clean up the spill.

» Waste Disposal: Dispose of unused 4-Amino-5-bromonicotinic acid and any contaminated
materials in accordance with local, state, and federal regulations.[3][7] Do not dispose of
down the drain.

First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol

Source

Move the person to fresh air. If
) breathing is difficult, give
Inhalation . .
oxygen. Seek immediate

medical attention.

31071

Immediately wash the affected
area with plenty of soap and
) water for at least 15 minutes.
Skin Contact )
Remove contaminated
clothing. Seek medical

attention if irritation persists.

[3]7]

Immediately flush eyes with
plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.
Eye Contact )
Remove contact lenses if
present and easy to do.
Continue rinsing. Seek

immediate medical attention.

[3]7]

Do NOT induce vomiting.

Rinse mouth with water. Never
Ingestion give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[317]

For all exposures, it is imperative to show the Safety Data Sheet (SDS) to the attending

medical personnel.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 4-Amino-5-
bromonicotinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1287460#laboratory-handling-and-storage-of-4-
amino-5-bromonicotinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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